Cas no 1025113-78-3 (Potassium 5-Formyl-2-thiophenetrifluoroborate)

• Product Name: Potassium 5-Formyl-2-thiophenetrifluoroborate
• CAS No: 1025113-78-3
• MF: C₅H₃BF₃KOS
• MW: 218.046231508255
• MDL: MFCD09800740
• CID: 860140
• PubChem ID: 45479878
• Update Time: 2025-10-05

Potassium 5-Formyl-2-thiophenetrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 5-formylthiophene-2-trifluoroborate
• Potassium (5-Formyl-2-thiophene)trifluoroborate
• Potassium 5-Formyl-2-thiophenetrifluoroborate
• Potassium trifluoro(5-formylthien-2-yl)borate
• trifluoro(5-forMyl-thiophen-2-yl)-Borate potassiuM salt
• Potassium trifluoro(5-formylthiophen-2-yl)borate
• Potassium trifluoro(5-formylthiophen-2-yl)borate(1-)
• Potassiumtrifluoro(5-formylthiophen-2-yl)borate
• EN300-7368610
• Borate(1-), trifluoro(5-formyl-2-thienyl)-, potassium (1:1), (T-4)-
• Potassium (5-formyl-2-thienyl)trifluoroborate
• J-524012
• CHEMBL2142195
• 1025113-78-3
• E85457
• DTXSID10670218
• CS-0205795
• potassium,trifluoro-(5-formylthiophen-2-yl)boranuide
• potassium trifluoro(5-formylthiophen-2-yl)boranuide
• potassium;trifluoro-(5-formylthiophen-2-yl)boranuide
• SMR001572181
• MFCD09800740
• MLS002705552
• AKOS016339825
• AS-2321
• Potassium5-Formyl-2-thiophenetrifluoroborate

• MDL： MFCD09800740
• Inchi： 1S/C5H3BF3OS.K/c7-6(8,9)5-2-1-4(3-10)11-5;/h1-3H;/q-1;+1
• InChI Key： XERVPXDMNWPUFB-UHFFFAOYSA-N
• SMILES： C1(=CC=C(C=O)S1)[B-](F)(F)F.[K+]

Computed Properties

• Exact Mass: 217.9586820g/mol
• Monoisotopic Mass: 217.9586820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Sensitiveness: Air Sensitive

Potassium 5-Formyl-2-thiophenetrifluoroborate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on Potassium 5-Formyl-2-thiophenetrifluoroborate

Comprehensive Overview of Potassium 5-Formyl-2-thiophenetrifluoroborate (CAS No. 1025113-78-3)

Potassium 5-Formyl-2-thiophenetrifluoroborate (CAS No. 1025113-78-3) is a highly specialized organoboron compound that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This compound, characterized by its unique thiophene backbone and trifluoroborate functional group, serves as a versatile building block for cross-coupling reactions, particularly in the Suzuki-Miyaura reaction. Its formyl group further enhances its reactivity, making it invaluable for constructing complex molecular architectures.

In recent years, the demand for boron-based reagents like Potassium 5-Formyl-2-thiophenetrifluoroborate has surged due to their stability, solubility, and compatibility with diverse reaction conditions. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and agrochemical development. A trending topic in this context is the role of organoboron compounds in green chemistry, as they often enable milder reaction conditions and reduce waste generation.

One of the most frequently searched questions related to this compound is: "How does Potassium 5-Formyl-2-thiophenetrifluoroborate compare to other boronic acid derivatives?" The answer lies in its superior stability under ambient conditions and its ability to participate in palladium-catalyzed reactions without requiring additional protection steps. This makes it a preferred choice for high-throughput synthesis and combinatorial chemistry.

Another hot topic is the integration of AI-driven molecular design with organoboron chemistry. Computational tools are now being used to predict the reactivity and optimal conditions for using Potassium 5-Formyl-2-thiophenetrifluoroborate, accelerating its adoption in medicinal chemistry. For instance, its thiophene moiety is often targeted in the design of kinase inhibitors, a class of drugs with applications in oncology and inflammation.

From an SEO perspective, keywords like "buy Potassium 5-Formyl-2-thiophenetrifluoroborate", "synthesis of thiophene trifluoroborates", and "applications of organoboron compounds" are highly relevant. These terms reflect the growing interest in both the commercial and academic aspects of this compound. Additionally, its role in click chemistry and bioconjugation is a rising area of exploration, aligning with the broader trend of modular synthesis in chemical biology.

In summary, Potassium 5-Formyl-2-thiophenetrifluoroborate (CAS No. 1025113-78-3) represents a critical tool in modern synthetic chemistry, bridging the gap between traditional methods and cutting-edge applications. Its unique properties and adaptability ensure its continued relevance in both industrial and research settings, making it a compound worth watching in the evolving landscape of chemical innovation.